Cas no 1261569-51-0 (Ethyl 3-amino-4-iodobenzoate)

• Product Name: Ethyl 3-amino-4-iodobenzoate
• CAS No: 1261569-51-0
• MF: C₉H₁₀INO₂
• MW: 291.085674762726
• CID: 1038870
• PubChem ID: 59762281
• Update Time: 2025-10-28

Ethyl 3-amino-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-iodobenzoate
• 1261569-51-0
• SCHEMBL3666786
• AKOS012322928
• Z1079174236
• QBJZQAQWVLGNJY-UHFFFAOYSA-N
• G27805
• A889639
• DTXSID00732879
• Benzoic acid, 3-amino-4-iodo-, ethyl ester
• Ethyl3-Amino-4-iodobenzoate
• SB82342
• EN300-170595
• Ethyl 3-amino-4-iodo-benzoate
• CS-0309242

• MDL： MFCD09839173
• Inchi： 1S/C9H10INO2/c1-2-13-9(12)6-3-4-7(10)8(11)5-6/h3-5H,2,11H2,1H3
• InChI Key： QBJZQAQWVLGNJY-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)OCC)=CC=1N

Computed Properties

• Exact Mass: 290.97563g/mol
• Monoisotopic Mass: 290.97563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters